Cas no 125207-77-4 (Adenosine,3'-deoxyadenylyl-(2'®5')-adenylyl-(2'®5')-3'-deoxy- (9CI))

• Product Name: Adenosine,3'-deoxyadenylyl-(2'®5')-adenylyl-(2'®5')-3'-deoxy- (9CI)
• CAS No: 125207-77-4
• MF: C₃₀H₃₇N₁₅O₁₄P₂
• MW: 893.654405355453
• CID: 210346
• PubChem ID: 452852
• Update Time: 2025-04-19

Adenosine,3'-deoxyadenylyl-(2'®5')-adenylyl-(2'®5')-3'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• [2-(6-aminopurin-9-yl)-5-[[[2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolan-3-yl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] [5-(6-aminopurin-9-yl)-4-hydroxyoxolan-2-yl]methyl hydrogen phosph
• 5')-3'-deoxy- (9CI)
• 5')-adenylyl-(2'&reg
• 125207-77-4
• Cordycepin, adenosine, cordycepin
• 2',5'-Co-A-Co (Co = Cordycepin)
• Adenosine, 3'-deoxyadenylyl-(2'.5')-adenylyl-(2'.5')-3'-deoxy-
• Adenosine,3'-deoxyadenylyl-(2'®5')-adenylyl-(2'®5')-3'-deoxy- (9CI)

• Inchi： 1S/C30H37N15O14P2/c31-22-17-25(37-6-34-22)43(9-40-17)28-14(47)1-13(56-28)4-53-61(51,52)59-21-20(48)16(57-30(21)45-11-42-19-24(33)36-8-39-27(19)45)5-54-60(49,50)58-15-2-12(3-46)55-29(15)44-10-41-18-23(32)35-7-38-26(18)44/h6-16,20-21,28-30,46-48H,1-5H2,(H,49,50)(H,51,52)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)
• InChI Key： ISOCSPMOJFLOCU-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCC1CC(C(N2C=NC3C(N)=NC=NC2=3)O1)O)OC1C(N2C=NC3C(N)=NC=NC2=3)OC(COP(=O)(O)OC2CC(CO)OC2N2C=NC3C(N)=NC=NC2=3)C1O

Computed Properties

• Exact Mass: 893.21241
• Monoisotopic Mass: 893.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 61
• Rotatable Bond Count: 14
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 409Ų

Experimental Properties

• Density: 2.29
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.984
• PSA: 408.76
• LogP: 0.18720